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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

Cat. No.: B140231 Get Quote

An In-depth Technical Guide on N-Boc-pyrrolidine: Molecular Properties

This technical guide provides essential information regarding the molecular weight and

chemical formula of N-Boc-pyrrolidine, a key reagent in organic synthesis, particularly in the

development of pharmaceuticals. The data is presented for researchers, scientists, and

professionals in drug development.

Core Molecular Data
N-Boc-pyrrolidine, also known as tert-butyl pyrrolidine-1-carboxylate, is a protected form of

pyrrolidine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amine,

which can be removed under acidic conditions. This characteristic makes it a valuable

intermediate in the synthesis of more complex molecules.

The fundamental molecular properties of N-Boc-pyrrolidine are summarized below. This data is

critical for stoichiometric calculations in reaction planning and for the characterization of

synthesized compounds.
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Property Value Citations

Molecular Formula C₉H₁₇NO₂ [1][2][3]

Molecular Weight 171.24 g/mol [1][2][3]

IUPAC Name
tert-butyl pyrrolidine-1-

carboxylate
[1]

CAS Number 86953-79-9 [2][3]

Molecular Structure and Composition
The chemical structure of N-Boc-pyrrolidine consists of a central pyrrolidine ring where the

nitrogen atom is bonded to a tert-butoxycarbonyl (Boc) protecting group. The diagram below

illustrates the logical relationship between these constituent parts.

Constituent Components

Resulting Molecule

Pyrrolidine Ring
(C₄H₉N)

N-Boc-pyrrolidine
(C₉H₁₇NO₂)

Forms the core structure

Boc Group
(C₅H₉O₂)

Protects the amine
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Click to download full resolution via product page

Diagram illustrating the molecular composition of N-Boc-pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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